N-[S-(2-Pyridylthio)cysteaminyl]ethylenediamine-N,N,N',N'-tetraacetic Acid, Monoamide

Specification

• CAS No.: 143541-95-1
• Molecular Formula: C17H24N4O7S2
• Molecular Weight: 460.5 g/mol
• IUPAC Name: 2-[2-[bis(carboxymethyl)amino]ethyl-[2-oxo-2-[2-(pyridin-2-yldisulfanyl)ethylamino]ethyl]amino]acetic acid
• Standard InChI: InChI=1S/C17H24N4O7S2/c22-13(18-5-8-29-30-14-3-1-2-4-19-14)9-20(10-15(23)24)6-7-21(11-16(25)26)12-17(27)28/h1-4H,5-12H2,(H,18,22)(H,23,24)(H,25,26)(H,27,28)
• Standard InChI Key: NBUUZMAGWSBIBL-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)SSCCNC(=O)CN(CCN(CC(=O)O)CC(=O)O)CC(=O)O
• Canonical SMILES: C1=CC=NC(=C1)SSCCNC(=O)CN(CCN(CC(=O)O)CC(=O)O)CC(=O)O

Introduction

N-[S-(2-Pyridylthio)cysteaminyl]ethylenediamine-N,N,N',N'-tetraacetic Acid, Monoamide, with the CAS number 143541-95-1, is a complex organic compound that combines elements of cysteine and ethylenediaminetetraacetic acid (EDTA) with a pyridylthio group. This compound is particularly noted for its utility in incorporating EDTA-metal complexes into proteins, which is valuable for studying the orientation of DNA binding proteins.

2.3. Stability and Storage

• Stability: Hygroscopic, requiring storage in a -20°C freezer under an inert atmosphere.

Applications

This compound is primarily used as a ligand for incorporating EDTA-metal complexes into proteins. This application is particularly useful in biochemical research, especially for studying the orientation of DNA binding proteins. The incorporation of metal ions into proteins can help elucidate protein function and interaction mechanisms.

Suppliers and Availability

This compound is available from several suppliers globally, including companies in the United States, China, and India. Suppliers like United States Biological and Shanghai Hao Zhun Biological Technology Co., Ltd. offer this compound for research purposes.